N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide
• InChI: InChI=1S/C20H25N3O3/c1-4-26-19-11-5-16(6-12-19)13-23(3)14-20(25)22-18-9-7-17(8-10-18)21-15(2)24/h5-12H,4,13-14H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key: QEVBWHUHGHKHJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(C)CC(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a member of the family of compounds known as acetanilides, which are widely used in the pharmaceutical industry.

Scientific Research Applications

N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide has several potential applications in scientific research. It has been studied extensively for its anti-inflammatory and analgesic properties. It has also been investigated for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.

Mechanism of Action

The mechanism of action of N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide is not fully understood. However, studies have shown that it inhibits the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a role in inflammation and pain. By inhibiting the activity of COX enzymes, N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. Additionally, N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide in lab experiments is its potential as an anti-inflammatory and analgesic agent. It has been shown to be effective in reducing inflammation and pain in animal models of inflammation. Additionally, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease. However, one limitation of using N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide in lab experiments is its potential toxicity. It has been shown to be toxic at high doses, and caution should be exercised when using it in lab experiments.

Future Directions

There are several future directions for the study of N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide. One direction is the investigation of its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its potential as a cancer treatment. Another direction is the investigation of its potential as a treatment for Alzheimer's disease. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, and further studies are needed to determine its potential as a treatment for this condition. Additionally, further studies are needed to determine the optimal dosage and administration of N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide in lab experiments.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide is a complex process that involves several steps. The first step is the reaction of 4-acetamidophenol with ethyl bromide to form 4-ethoxyacetanilide. The second step involves the reaction of 4-ethoxyacetanilide with benzylmethylamine to form N-(4-acetamidophenyl)-2-[(4-ethoxyphenyl)methyl-methylamino]acetamide. The final step is the purification of the compound using various techniques such as recrystallization or chromatography.